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Compound of Interest

Compound Name: Inositol 1,3,4-triphosphate

CAS No.: 98102-63-7

Cat. No.: B1219072

Get Quote

As a critical second messenger in cellular signal transduction, D-myo-Inositol-1,3,4-

triphosphate (Ins(1,3,4)P3) requires precise handling to maintain its structural integrity and

biological activity. This guide provides drug development professionals and laboratory scientists

with field-proven methodologies for the safe handling, reconstitution, and disposal of

Ins(1,3,4)P3.

Chemical Profile & Executive Summary
Ins(1,3,4)P3 is typically supplied as a lyophilized sodium salt to maximize shelf life[1]. Because

the molecule relies on its specific phosphorylation pattern to interact with target kinases,

preserving these phosphate bonds during laboratory operations is the primary objective of this

protocol.

Formal Name: D-myo-inositol-1,3,4-tris(dihydrogen phosphate), trisodium salt[1]

Synonyms: Ins(1,3,4)-P3 (sodium salt), 1,3,4-IP3[1]

Molecular Formula: C6H12P3O15 • 3Na[1]
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Formula Weight: 486.0 g/mol [1]

Purity: ≥98%[1]

Biological Context & Mechanism of Action
Understanding the signaling cascade is essential for designing effective assays. Receptor-

mediated activation of Phospholipase C (PLC) cleaves phosphatidylinositol 4,5-bisphosphate

(PIP2) to generate Ins(1,4,5)P3, which triggers the release of calcium from intracellular

stores[2].

Through subsequent kinase and phosphatase activity, Ins(1,4,5)P3 is converted into

Ins(1,3,4)P3. The primary experimental utility of Ins(1,3,4)P3 lies in its ability to inhibit

Ins(3,4,5,6)P4 1-kinase[2]. This inhibition causes a cellular accumulation of Ins(3,4,5,6)P4,

which subsequently blocks calcium-activated chloride channels[2].
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Figure 1: Ins(1,3,4)P3 signaling cascade and its inhibitory effect on chloride channels.
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Personal Protective Equipment (PPE) & Safety
Protocols
While inositol phosphates are not formally classified as hazardous under the Globally

Harmonized System (GHS), the lyophilized powder must be handled with strict precautionary

measures to prevent contamination and mitigate unknown hazards[1].

Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Causality: The lyophilized

powder is highly hygroscopic. Gloves prevent the transfer of dermal moisture to the

chemical, which would otherwise induce rapid hydrolytic degradation of the phosphate

groups.

Eye Protection: ANSI Z87.1 compliant safety goggles. Do not get the powder or reconstituted

solution in the eyes[1].

Body Protection: Standard laboratory coat.

Respiratory Protection: When weighing the dry powder outside of containment, an N95 or

P100 particulate respirator is recommended to prevent inhalation of aerosolized micro-

particles[1].

Engineering Controls: Perform all weighing and initial reconstitution inside a certified

chemical fume hood or Biological Safety Cabinet (BSC).

Reconstitution & Experimental Workflow
Ins(1,3,4)P3 is sparingly soluble in organic solvents such as ethanol, DMSO, and dimethyl

formamide[1]. For biological experiments, organic-solvent-free aqueous solutions are strongly

recommended to prevent solvent-induced artifacts in cellular assays[1].

Step-by-Step Methodology:

Thermal Equilibration: Remove the vial from -20°C storage and place it in a desiccator at

room temperature for 20-30 minutes before opening.

Causality: Opening a cold vial causes atmospheric moisture to condense on the powder,

leading to immediate hydrolysis and loss of biological activity.
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Solvent Preparation: Prepare a sterile, organic-solvent-free aqueous buffer (e.g., PBS, pH

7.2).

Reconstitution: Add the calculated volume of PBS directly to the vial to achieve your desired

stock concentration. The maximum solubility of Ins(1,3,4)P3 in PBS (pH 7.2) is

approximately 50 mg/mL[1].

Homogenization: Pipette the solution up and down gently to ensure complete dissolution. Do

not sonicate, as excessive thermal energy can cleave the delicate phosphate bonds.

Immediate Utilization: Use the solution immediately for your assays. We do not recommend

storing the aqueous solution for more than one day[1].

Causality: In aqueous environments, the triphosphate structure undergoes spontaneous

hydrolysis, rapidly rendering the molecule biologically inert.

Storage, Stability, and Disposal Plans
To ensure experimental reproducibility, adhere strictly to the following quantitative storage

parameters.

Parameter Specification Causality / Rationale

Storage (Solid Form) -20°C[1]
Halts thermal degradation;

stable for ≥5 years[1].

Storage (Aqueous) Maximum 1 Day[1]
Prevents hydrolytic loss of

phosphate groups.

Solubility (PBS pH 7.2) ~50 mg/mL[1]
Ideal for organic-solvent-free

biological assays.

Environmental Hazard Water Hazard Class 1
Slightly hazardous to water

systems.

Disposal Plan: Do not allow the undiluted product or large quantities of it to reach groundwater,

water courses, or sewage systems. Collect all unused reconstituted solutions and

contaminated consumables (pipette tips, vials) in a designated, clearly labeled chemical waste
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container. Dispose of the materials via a licensed chemical waste contractor in accordance with

local, state, and federal environmental regulations.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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